21-oxoisopteropodine
21-oxoisopteropodine
Brand Name:
Vulcanchem
CAS No.:
131724-59-9
VCID:
VC0166376
InChI:
InChI=1S/C21H22N2O5/c1-11-17-12(13(10-28-11)19(25)27-2)9-16-21(7-8-23(16)18(17)24)14-5-3-4-6-15(14)22-20(21)26/h3-6,10-12,16-17H,7-9H2,1-2H3,(H,22,26)/t11-,12+,16-,17-,21-/m1/s1
SMILES:
CC1C2C(CC3C4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC
Molecular Formula:
C21H22N2O5
Molecular Weight:
382.4 g/mol
21-oxoisopteropodine
CAS No.: 131724-59-9
Main Products
VCID: VC0166376
Molecular Formula: C21H22N2O5
Molecular Weight: 382.4 g/mol
CAS No. | 131724-59-9 |
---|---|
Product Name | 21-oxoisopteropodine |
Molecular Formula | C21H22N2O5 |
Molecular Weight | 382.4 g/mol |
IUPAC Name | methyl (1'R,3R,4'aR,5'aR,10'aS)-1'-methyl-2,10'-dioxospiro[1H-indole-3,6'-4a,5,5a,7,8,10a-hexahydro-1H-pyrano[3,4-f]indolizine]-4'-carboxylate |
Standard InChI | InChI=1S/C21H22N2O5/c1-11-17-12(13(10-28-11)19(25)27-2)9-16-21(7-8-23(16)18(17)24)14-5-3-4-6-15(14)22-20(21)26/h3-6,10-12,16-17H,7-9H2,1-2H3,(H,22,26)/t11-,12+,16-,17-,21-/m1/s1 |
Standard InChIKey | FSFVCJQXGSXULW-GMYZOUPFSA-N |
Isomeric SMILES | C[C@@H]1[C@@H]2[C@@H](C[C@@H]3[C@@]4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC |
SMILES | CC1C2C(CC3C4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC |
Canonical SMILES | CC1C2C(CC3C4(CCN3C2=O)C5=CC=CC=C5NC4=O)C(=CO1)C(=O)OC |
Synonyms | 21-oxoisopteropodine 3',4a,5a,6',7',8',10',10a'-octahydro-2-hydroxy-1'-methyl-10'-oxospiro(3H)-indole-3,6'-(1'H)pyrano(3,4-f)indolizine-4'-carboxylate |
PubChem Compound | 195687 |
Last Modified | Nov 11 2021 |
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